![molecular formula C17H24N6O B5563432 2,2-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]propanamide](/img/structure/B5563432.png)
2,2-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2,2-dimethyl-N-[2-({6-[(5-methyl-2-pyridinyl)amino]-3-pyridazinyl}amino)ethyl]propanamide” is a complex organic compound. It has a molecular formula of C11H16N2O . The compound is likely to have a structure that includes a propanamide group (a derivative of propionic acid) with various substitutions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For instance, its polarity, solubility, melting point, boiling point, etc., would be determined by the functional groups present in the molecule and their arrangement .Scientific Research Applications
Synthesis and Antibacterial Activity
Research on the synthesis of azole derivatives, including compounds structurally related to the query, has shown antibacterial activity against specific bacteria. For example, Tumosienė et al. (2012) synthesized a series of N-[(phenylcarbamoyl)amino]-3-[(4-methylphenyl)amino]propanamides and their thio analogues, finding good antibacterial activity against Rhizobium radiobacter (Tumosienė et al., 2012).
Catalytic Properties of Ruthenium Complexes
Mejuto et al. (2015) explored ruthenium complexes with N-heterocyclic carbene NNC-pincer ligand, which could be analogous to the structural motifs in the queried compound. These complexes showed catalytic activity in the reduction of ketones and aldehydes under transfer hydrogenation conditions, suggesting potential applications in catalysis (Mejuto et al., 2015).
Synthesis of Pyrazolopyrimidines as Anticancer Agents
Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines with significant cytotoxic activities against cancer cell lines, indicating the potential of similar compounds in anticancer research (Rahmouni et al., 2016).
Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives
Hossan et al. (2012) reported on the synthesis and antimicrobial activity of new pyrimidinone and oxazinone derivatives, suggesting that compounds with similar structures might possess valuable antimicrobial properties (Hossan et al., 2012).
properties
IUPAC Name |
2,2-dimethyl-N-[2-[[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O/c1-12-5-6-13(20-11-12)21-15-8-7-14(22-23-15)18-9-10-19-16(24)17(2,3)4/h5-8,11H,9-10H2,1-4H3,(H,18,22)(H,19,24)(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBCTXLCMUJUGDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC2=NN=C(C=C2)NCCNC(=O)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((6-((5-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)pivalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.